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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
conducting environmental fate studies of the herbicide prosulfocarb using a 14C radiolabel.
The following sections detail the experimental design, methodologies, and data interpretation
for key environmental compartments, including soil and sediment-water systems.

Introduction

Prosulfocarb is a thiocarbamate herbicide used for the control of grass and broad-leaved
weeds. Understanding its environmental fate is crucial for assessing its potential risks to non-
target organisms and ecosystems. The use of 14C-labeled prosulfocarb allows for accurate
tracking and quantification of the parent compound and its transformation products in various
environmental matrices. Key environmental fate processes for prosulfocarb include microbial
degradation, formation of bound residues, and leaching in soil. In aquatic systems, partitioning
between water and sediment, as well as degradation in both phases, are important
considerations.

Quantitative Data Summary

The following tables summarize quantitative data from environmental fate studies conducted
with 14C-labeled prosulfocarb.
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Table 1: Degradation and Mineralization of 14C-Prosulfocarb in Soil and Sediment-Water
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Table 2: Adsorption and Partitioning of 14C-Prosulfocarb

Incubation
System Parameter Value . Reference
Time
Sall log Koc 2.96 0.1 days
Sediment-Water log Koc 1.38 2 days
Sediment-Water log Koc 2.35 49 days
Partitioning DT50
Sediment-Water (water to > 2 days -
sediment)
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Table 3: Leaching of 14C-Prosulfocarb in Soil Columns

Soil Condition Flow Regime

Total Amount
Retained in Reference
Column (%)

Unamended Soil (S) Saturated 43.3-60.8
Green Compost
Amended Saoil (S + Saturated 77.4-85.2
GC)
) Saturated- o
Unamended Soil (S) Similarto S + GC
Unsaturated
Green Compost
) Saturated- o
Amended Soil (S + Similarto S
Unsaturated

GC)

Experimental Protocols

Aerobic Soil Metabolism Study

Objective: To determine the rate and pathway of 14C-prosulfocarb degradation in soil under

aerobic conditions.

Materials:

o Unlabeled prosulfocarb standard

¢ Prosulfocarb sulfoxide standard

14C-labeled prosulfocarb (technical grade)

o Freshly collected agricultural soil, sieved (<2 mm)

¢ Incubation vessels (e.g., biometer flasks)

e Trapping solutions for 14C0O2 (e.g., 1M NaOH)
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o Extraction solvents (e.g., acetonitrile, methanol, 0.01 M CaCl2)
e Liquid Scintillation Counter (LSC) and scintillation cocktail

o Analytical instruments: Thin Layer Chromatography (TLC), High-Performance Liquid
Chromatography (HPLC) with a radioactivity detector, Liquid Chromatography-Mass
Spectrometry (LC-MS)

Procedure:

» Soil Characterization: Analyze the soil for texture, pH, organic carbon content, and microbial
biomass.

o Sample Preparation: Bring the soil to a defined moisture content (e.g., 40-60% of maximum
water holding capacity).

o Application: Treat the soil with 14C-prosulfocarb at a concentration relevant to the
recommended field application rate.

 Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-
25°C). Aerobic conditions are maintained by a continuous flow of humidified air.

e 14CO2 Trapping: The effluent air from the incubation vessels is passed through a series of
traps containing a suitable trapping solution to capture evolved 14CO2.

o Sampling: At specified time intervals (e.g., 0, 1, 3, 7, 14, 28, 60, 90, and 120 days), sacrifice
replicate samples.

o Extraction:

o Extract the soil samples sequentially with solvents of increasing polarity. A common
sequence is an initial extraction with 0.01 M CaCl2 to assess bioavailability, followed by
exhaustive extraction with organic solvents like acetonitrile or methanol.

o Analyze the extracts for total radioactivity by LSC.

e Analysis of Extracts:
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o Concentrate the extracts and analyze by radio-TLC and/or radio-HPLC to separate and
quantify the parent 14C-prosulfocarb and its transformation products.

o Identify the major transformation products by co-chromatography with reference standards
and/or by LC-MS.

e Non-Extractable Residues (NERS):

o After extraction, air-dry the soil residues and determine the amount of unextracted
radioactivity by combustion analysis or LSC.

e Data Analysis:
o Calculate the mass balance of radioactivity at each sampling interval.

o Determine the dissipation time (DT50 and DT90) of prosulfocarb by plotting the
percentage of applied radioactivity remaining as the parent compound against time.

o Characterize the formation and decline of major metabolites.

Sediment-Water System Study

Objective: To evaluate the degradation and partitioning of 14C-prosulfocarb in a sediment-
water system.

Materials:

e 14C-labeled prosulfocarb

o Freshly collected sediment and overlying water from a representative aquatic environment.
* Incubation flasks.

e Apparatus for maintaining aerobic or anaerobic conditions.

» Extraction solvents.

e Analytical instrumentation as described in the soil metabolism study.
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Procedure:

o System Setup: Add sediment and overlying water to the incubation flasks in a realistic ratio
(e.g., 1:3 viv).

o Acclimation: Acclimate the systems in the dark at a constant temperature for a period before
treatment.

o Application: Apply 14C-prosulfocarb to the water phase of the systems.

 Incubation: Incubate the flasks under either aerobic (gentle stirring, open to air) or anaerobic
(purged with N2, sealed) conditions.

o Sampling: At various time points, sacrifice replicate systems.
» Phase Separation: Separate the water and sediment phases by centrifugation.
e Analysis of Water Phase:
o Measure the total radioactivity in the water phase by LSC.
o Extract the water with an appropriate organic solvent to partition 14C-residues.
o Analyze the extracts by radio-TLC and/or radio-HPLC.
e Analysis of Sediment Phase:
o Extract the sediment with appropriate solvents.
o Analyze the extracts as described for the water phase.
o Determine non-extractable residues in the sediment by combustion analysis.
o Data Analysis:
o Calculate the mass balance of radioactivity.

o Determine the partitioning of radioactivity between the water and sediment phases over
time.
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o Calculate the DT50 of prosulfocarb in the total system and in the individual phases.

o Identify major transformation products in both phases.
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Caption: Simplified degradation pathway of prosulfocarb in the environment.

Experimental Workflow for Soil Metabolism Study
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Caption: General workflow for a 14C-prosulfocarb aerobic soil metabolism study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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